3-amino-N-(4-chlorophenyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-N-(4-chlorophenyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C14H10ClN3OS/c15-8-3-5-9(6-4-8)18-13(19)12-11(16)10-2-1-7-17-14(10)20-12/h1-7H,16H2,(H,18,19)
• InChI Key: QKRYNYLUWRPMNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SC(=C2N)C(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C14H10ClN3OS
• Molecular Weight: 303.8 g/mol

Description

3-amino-N-(4-chlorophenyl)thieno[2,3-b]pyridine-2-carboxamide is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienopyridine derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of 3-amino-N-(4-chlorophenyl)thieno[2,3-b]pyridine-2-carboxamide involves the inhibition of certain enzymes and signaling pathways that are involved in the pathogenesis of various diseases. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) enzymes, which are involved in the synthesis of inflammatory mediators such as prostaglandins and leukotrienes.
Biochemical and Physiological Effects:
3-amino-N-(4-chlorophenyl)thieno[2,3-b]pyridine-2-carboxamide has been shown to exhibit potent anti-inflammatory and anti-cancer properties in various scientific studies. This compound has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it has been shown to reduce inflammation by inhibiting the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

The advantages of using 3-amino-N-(4-chlorophenyl)thieno[2,3-b]pyridine-2-carboxamide in lab experiments include its potent anti-inflammatory and anti-cancer properties, which make it a promising candidate for the development of new therapeutics. However, its limitations include its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

For the research on 3-amino-N-(4-chlorophenyl)thieno[2,3-b]pyridine-2-carboxamide include the development of more efficient synthesis methods and the exploration of its potential therapeutic applications in various diseases. Additionally, further studies are needed to elucidate its mechanism of action and to identify its potential side effects and toxicity.

Scientific Research Applications

3-amino-N-(4-chlorophenyl)thieno[2,3-b]pyridine-2-carboxamide has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurological disorders. Scientific research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes and signaling pathways.